2-(4-(4-chlorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[4-(4-chlorophenyl)-6-oxopyrimidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H11ClN4O2S/c16-11-3-1-10(2-4-11)12-7-14(22)20(9-18-12)8-13(21)19-15-17-5-6-23-15/h1-7,9H,8H2,(H,17,19,21)
• InChI Key: OMSBOKFRWQVGPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=O)N(C=N2)CC(=O)NC3=NC=CS3)Cl
• Molecular Formula: C15H11ClN4O2S
• Molecular Weight: 346.8 g/mol

Description

2-(4-(4-chlorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(thiazol-2-yl)acetamide, also known as CTAP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CTAP belongs to the class of small molecules that act as selective antagonists of the mu opioid receptor (MOR).

Scientific Research Applications

Molecular Structure and Interactions

The molecular structure of a similar acetamide, showcasing the orientation of the chlorophenyl ring in relation to the thiazole ring, reveals intermolecular interactions that form chains propagating in a zigzag manner along the crystal axis. This structural insight is crucial for understanding the compound's potential in material science and crystal engineering (Saravanan et al., 2016).

Synthetic Applications

The compound serves as a building block for the synthesis of fused thiazolo[3,2-a]pyrimidinones, highlighting its role in the formation of ring-annulated products. This synthetic versatility underscores its importance in the development of new chemical entities for various applications, including medicinal chemistry (Janardhan et al., 2014).

Photovoltaic Efficiency and Ligand-Protein Interactions

Spectroscopic and quantum mechanical studies on benzothiazolinone acetamide analogs, including variants of the compound , have shown promising results for use as photosensitizers in dye-sensitized solar cells (DSSCs). The analysis of light harvesting efficiency and free energy of electron injection positions these compounds as viable candidates for enhancing photovoltaic efficiency. Additionally, their ligand-protein interaction capabilities, particularly with Cyclooxygenase 1 (COX1), indicate potential biomedical applications (Mary et al., 2020).

Crystallography and Molecular Interactions

Crystallographic studies of related acetamide derivatives provide detailed insights into their molecular geometry, showcasing the folded conformation and intramolecular hydrogen bonding that stabilizes their structure. Such studies are essential for understanding the molecular basis of their interactions and potential applications in the design of molecules with specific properties (Subasri et al., 2016).